Cas no 15045-43-9 (2,2,5,5-Tetramethyloxolane)

2,2,5,5-Tetramethyloxolane Properties

Names and Identifiers

• tetrahydro-2,2,5,5-tetramethylfuran
• 2,2,5,5-tetramethyloxolane
• 2,2,5,5-tetramethyldihydrofuran
• 2,2,5,5-tetramethylhydrofuran
• 2,2,5,5-TETRAMETHYLTETRAHYDROFURAN
• 2,2,5,5-tetramethyltetrahydrofurane
• EINECS 239-117-9
• Furan,tetrahydro-2,2,5,5-tetramethyl
• TETRAHYDRO-2,2,5,5-TETRA-METHYLFURAN
• Furan, tetrahydro-2,2,5,5-tetraMethyl-
• 2,2,5,5-Tetramethyltetrahydrofuran,98%
• 2 2 5 5-TETRAMETHYLTETRAHYDROFURAN 97%
• BBLDTXFLAHKYFJ-UHFFFAOYSA-N
• 83Z08D4U0T
• 2,2,5,5-Tetramethyl tetrahydrofuran
• FCH1115178
• Furan,tetrahydro-2,2,5,5-tetramethyl-
• AI3-25141
• AS-63484
• EN300-7353614
• DTXSID1022263
• MFCD00005368
• Q25323734
• AKOS015912795
• CHEBI:210533
• GEO-03959
• SCHEMBL380315
• NS00021680
• 2,2,5,5-Tetramethyl-tetrahydro-furan
• FT-0609118
• UNII-83Z08D4U0T
• D92900
• 15045-43-9
• DTXCID602263
• Tetrahydro2,2,5,5tetramethylfuran
• DB-043055
• Furan, tetrahydro-2,2,5,5-tetramethyl-
• Tetrahydro-2,2,5,5-tetramethylfuran
• Furan, tetrahydro2,2,5,5tetramethyl
• 2,2,5,5-Tetramethyltetrahydrofurane
• +Expand

• MDL： MFCD00005368
• InChIKey： BBLDTXFLAHKYFJ-UHFFFAOYSA-N
• Inchi： 1S/C8H16O/c1-7(2)5-6-8(3,4)9-7/h5-6H2,1-4H3
• SMILES： O1C(C([H])([H])[H])(C([H])([H])[H])C([H])([H])C([H])([H])C1(C([H])([H])[H])C([H])([H])[H]
• BRN： 103074

Computed Properties

• Exact Mass: 128.12000
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 0
• Monoisotopic Mass: 128.120115
• Heavy Atom Count: 9
• Complexity: 99.7
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.1
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 9.2

Experimental Properties

• LogP: 2.35400
• PSA: 9.23000
• Refractive Index: n20/D 1.405(lit.)
• Boiling Point: 112 °C(lit.)
• Melting Point: -92ºC
• Flash Point: 39 °F
• Color/Form: Not determined
• Solubility: Not determined
• Density: 0.811 g/mL at 25 °C(lit.)

2,2,5,5-Tetramethyloxolane Security Information

• WGK Germany：3
• Safety Term：3
• Safety Instruction： S16-S29-S33
• Packing Group：II
• Packing Group：II
• Risk Phrases：R11
• Hazard Level：3
• Dangerous goods sign： F
• Hazardous Material transportation number：UN 1993 3/PG 2
• PackingGroup：II
• Risk Phrases： 11
• HazardClass：3

2,2,5,5-Tetramethyloxolane Customs Data

• HS CODE：2932190090
• Customs Data：

  China Customs Code:

  2932190090

  Overview:

  2932190090 Other structurally non fused furan ring compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2932190090 other compounds containing an unfused furan ring (whether or not hydrogenated) in the structure VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:20.0%